molecular formula C16H21ClN2O B8551028 5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol

5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol

Cat. No.: B8551028
M. Wt: 292.80 g/mol
InChI Key: DXYQOUIUEIVIQH-UHFFFAOYSA-N
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Description

5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol is a useful research compound. Its molecular formula is C16H21ClN2O and its molecular weight is 292.80 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H21ClN2O

Molecular Weight

292.80 g/mol

IUPAC Name

3-(5-chloro-2-cyclohexylbenzimidazol-1-yl)propan-1-ol

InChI

InChI=1S/C16H21ClN2O/c17-13-7-8-15-14(11-13)18-16(19(15)9-4-10-20)12-5-2-1-3-6-12/h7-8,11-12,20H,1-6,9-10H2

InChI Key

DXYQOUIUEIVIQH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=NC3=C(N2CCCO)C=CC(=C3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred and refluxing (water-separator) mixture of 30 parts of 3-[(2-amino-4-chlorophenyl)amino]-1-propanol and 0.1 parts of 4-methylbenzenesulfonic acid in 405 parts of methylbenzene is added dropwise a solution of 34 parts of cyclohexanecarboxaldehyde in 45 parts of methylbenzene. Upon completion, stirring is continued for 1 hour at reflux temperature with water-separator. The methylbenzene is removed by evaporation in vacuo and the residue is triturated in 2,2'-oxybispropane. The product is filtered off and dried, yielding 16.5 parts (38%) of 5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol; mp. 95° C.
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Synthesis routes and methods II

Procedure details

To a stirred and refluxing (water-separator) mixture of 30 parts of 3-[(2-amino-4-chlorophenyl)amino]-1-propanol and 0.1 parts of 4-methylbenzenesulfonic acid in 405 parts of methylbenzene is added dropwise a solution of 34 parts of cyclohexanecarboxaldehyde in 45 parts of methylbenzene. Upon completion, stirring is continued for one hour at reflux temperature and with water-separator. The methylbenzene is removed by evaporation in vacuo and the residue is triturated in 2,2'-oxybispropane. The product is filtered off and dried, yielding 5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol; mp. 95° C.
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